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Compound of Interest

5-Benzothiazol-2-yl-2-chloro-
Compound Name:

phenylamine

cat. No.: B1298708

Application Notes and Protocols: 5-
Benzothiazol-2-yl-2-chloro-phenylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and potential
research applications of 5-Benzothiazol-2-yl-2-chloro-phenylamine. The information is
intended to ensure laboratory safety and to provide a starting point for the design of
experimental protocols involving this and structurally related compounds.

Compound Information
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Property Value Reference

5-Benzothiazol-2-yl-2-chloro-

Chemical Name ] [1]
phenylamine

CAS Registry Number 292644-34-9 [1]

Molecular Formula C13HoCIN2S [1]

Molecular Weight 260.75 g/mol [1]

Appearance Solid [1]

0-10°C is suggested for a
Storage Temperature related compound, otherwise [1112]

cool, dry place.
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Safety, Handling, and Storage

2.1 Hazard ldentification

This compound is classified as a hazardous substance.[1] To the best of current knowledge,
the health hazards of this product have not been fully investigated.[1]

Eye Irritation: Causes serious eye irritation (H319).[1]

Skin Sensitization: May cause an allergic skin reaction (H317).[1]

Irritant: May be irritating to mucous membranes and the upper respiratory tract.[1]

Potential Harm: May be harmful by ingestion and inhalation.[1]
2.2 Recommended Handling Procedures

All handling of this compound should be performed in a well-ventilated area, preferably within a
chemical fume hood.[1]
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o Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves.[1]
o Eye Protection: Wear protective safety goggles or a face shield.[1]
o Clothing: Wear protective clothing and chemical-resistant boots.[1]
e Engineering Controls:
o A safety shower and eye wash station must be readily available.[1]

e General Practices:

[¢]

Avoid breathing dust or vapor.[1]

[e]

Do not get in eyes, on skin, or on clothing.[1]

o

Avoid prolonged exposure.[1]

[¢]

Wash hands thoroughly after handling.

2.3 Storage Guidelines

Proper storage is crucial to maintain the integrity and stability of the compound.

o Container: Keep the container tightly closed.[1]

e Environment: Store in a cool, dry, well-ventilated place.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]
2.4 First Aid Measures

o Eye Contact: Immediately flush eyes with clean, running water for at least 15 minutes,
keeping eyelids open. Seek medical attention.[1]

o Skin Contact: Wash the affected area immediately with generous quantities of running water
and non-abrasive soap. Cover the affected area with an emollient and seek medical
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attention.[1]

 Inhalation: If breathing is difficult, administer oxygen. Seek medical attention.
« Ingestion: If swallowed, seek immediate medical attention.
2.5 Spill and Disposal Procedures

o Spill Cleanup: Wear appropriate PPE, including a respirator, impervious boots, and heavy
rubber gloves. Scoop up solid material or absorb liquid material and place it into an
appropriate container for disposal. Ventilate the area and wash the spill site after material
pickup is complete.[1]

» Disposal: Dissolve or mix the material with a combustible solvent and burn in a regulated
chemical incinerator equipped with an afterburner and scrubber. Observe all federal, state,
and local environmental regulations.[1]

Experimental Protocols and Applications

While specific experimental data for 5-Benzothiazol-2-yl-2-chloro-phenylamine is not readily
available in the public domain, benzothiazole derivatives are a well-studied class of compounds
with a wide range of biological activities, including anticancer, antimicrobial, and anticonvulsant
properties. The following protocols are representative of how this compound or its derivatives
could be synthesized and evaluated.

3.1 Representative Synthesis of a Substituted Benzothiazole Derivative

This protocol is adapted from general methods for the synthesis of 2-aminobenzothiazole
derivatives.

Objective: To synthesize a novel N-substituted benzothiazole derivative for biological
screening.

Materials:
e 2-Amino-5-chlorobenzothiazole

» An appropriate electrophile (e.g., an acyl chloride or alkyl halide)
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Anhydrous solvent (e.g., Dichloromethane, Acetone)
Base (e.g., Triethylamine, Potassium Carbonate)
Silica gel for column chromatography

Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

Dissolve 2-amino-5-chlorobenzothiazole (1 equivalent) in the anhydrous solvent in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Add the base (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.
Slowly add the electrophile (1.1 equivalents) to the reaction mixture.

Stir the reaction at room temperature for the appropriate time (typically 2-24 hours),
monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic
solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent
system.

Characterize the final product by NMR, Mass Spectrometry, and IR spectroscopy.

3.2 In Vitro Anticancer Activity Assay (MTT Assay)

This protocol describes a common method to assess the cytotoxicity of a compound against

cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (ICso) of the test compound

against a panel of human cancer cell lines.
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Materials:

Human cancer cell lines (e.g., MCF-7, HelLa, HepG2)

o Complete cell culture medium (e.g., DMEM with 10% FBS)

e Test compound dissolved in DMSO

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
¢ Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

o 96-well plates

o Multichannel pipette

» Plate reader

Procedure:

Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and
incubate for 24 hours to allow for cell attachment.

o Prepare serial dilutions of the test compound in the cell culture medium. The final
concentration of DMSO should be less than 0.5%.

e Remove the old medium from the wells and add 100 pL of the medium containing the
different concentrations of the test compound. Include a vehicle control (medium with DMSO)
and a positive control (a known anticancer drug).

e Incubate the plates for 48-72 hours.
e Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

» Remove the medium and add 150 pL of the solubilization buffer to each well to dissolve the
formazan crystals.

o Measure the absorbance at a wavelength of 570 nm using a plate reader.
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« Calculate the percentage of cell viability for each concentration and determine the 1Cso value
by plotting a dose-response curve.
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Caption: Workflow for Safe Handling, Storage, and Disposal.
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Caption: Representative Experimental Workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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